N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide

• IUPAC Name: N-(3,4-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-4-fluorobenzamide
• InChI: InChI=1S/C19H18FNO3S/c1-13-3-8-17(11-14(13)2)21(18-9-10-25(23,24)12-18)19(22)15-4-6-16(20)7-5-15/h3-11,18H,12H2,1-2H3
• InChI Key: FBYYEZFASOFTRP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C19H18FNO3S
• Molecular Weight: 359.4 g/mol

Description

N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide, also known as DMPTF, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMPTF is a fluorinated benzamide derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide has been shown to inhibit the activity of various kinases, including JAK2 and FLT3, which are involved in cell signaling pathways that regulate cell growth and differentiation. N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide has also been shown to bind to the estrogen receptor, which is involved in the regulation of various physiological processes, including the growth and development of breast tissue.
Biochemical and Physiological Effects
N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of immune responses. N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast cancer, lung cancer, and leukemia. N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide has also been shown to induce apoptosis in cancer cells, which is a programmed cell death process that is important for the maintenance of tissue homeostasis. In addition, N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide has been shown to modulate immune responses by inhibiting the production of pro-inflammatory cytokines, which are involved in the regulation of immune responses.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide has several advantages and limitations for lab experiments. One advantage is its high purity and stability, which allows for accurate and reproducible results. Another advantage is its versatility, as it can be used in various types of experiments, including cell-based assays and animal studies. However, one limitation is its relatively high cost, which may limit its use in some labs. Another limitation is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide. One direction is the further investigation of its mechanism of action, including the identification of its molecular targets and the elucidation of its signaling pathways. Another direction is the optimization of its chemical structure for improved potency and selectivity. Additionally, the development of N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide-based therapeutics for the treatment of various diseases, including cancer and inflammation, is a promising area of research. Finally, the synthesis of N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide-based materials with novel properties and applications is an exciting area of research in material science.

Synthesis Methods

N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide can be synthesized using various methods, including the reaction between 4-fluoro-3-nitrobenzoic acid and 3,4-dimethylaniline, followed by reduction and cyclization. Another method involves the reaction between 4-fluoro-3-nitrobenzoic acid and 3,4-dimethylthiophene-2-carboxylic acid, followed by reduction and cyclization. Both methods result in the formation of N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide, which can be purified using various techniques, including column chromatography and recrystallization.

Scientific Research Applications

N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and neurological disorders. In material science, N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide has been used as a building block for the synthesis of various functional materials, including fluorescent dyes and liquid crystals. In organic synthesis, N-(3,4-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-4-fluorobenzamide has been used as a reagent for various transformations, including cross-coupling reactions and C-H activation.